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Abstract

Phenacaine, also known by its trade name Holocaine, emerged in the late 19th century as an
early synthetic local anesthetic, developed amidst the search for a less toxic and non-addictive
alternative to cocaine.[1][2] This technical guide provides a comprehensive overview of the
discovery, historical development, chemical synthesis, and mechanism of action of
Phenacaine. It is intended for researchers, scientists, and professionals in drug development,
offering detailed experimental insights and a historical perspective on this significant compound
in the evolution of local anesthesia.

Introduction: The Quest for Cocaine Alternatives

The introduction of cocaine as the first local anesthetic in 1884 by Carl Koller revolutionized
surgical procedures, particularly in ophthalmology.[2][3] However, the significant toxicity and
addictive properties of cocaine quickly became apparent, prompting a dedicated search for
safer synthetic substitutes.[4][5] This period of intense chemical exploration led to the synthesis
of several new local anesthetics, including Phenacaine, which offered a distinct chemical
structure and anesthetic profile.[2]

Discovery and Historical Timeline

Phenacaine was synthesized as part of a broader effort in the late 19th and early 20th
centuries to develop new amino ester local anesthetics.[2] Its development followed the
synthesis of other early cocaine alternatives like tropocaine and eucaine.[5] While less
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prominent than later anesthetics such as procaine and lidocaine, Phenacaine found a specific
and valuable niche, primarily as a topical anesthetic in ophthalmic procedures.[6][7]

Timeline of Early Local Anesthetics
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Caption: Historical development timeline of early local anesthetics.

Chemical Properties and Synthesis

Phenacaine is chemically designated as N,N'-Bis(4-ethoxyphenyl)acetamidine and possesses
the chemical formula C18H22N202.[8]

Physicochemical Data
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Property Value Reference
Molecular Formula C18H22N202 [819]
Molecular Weight 298.39 g/mol [9]

CAS Number 101-93-9 [718]
Melting Point (HCI salt) 191 °C [10]

Synthesis Pathway

The synthesis of Phenacaine can be achieved through the condensation of p-phenetidine with
triethyl orthoacetate.[7] This reaction forms an imino ether intermediate (a Pinner salt), which
then reacts with a second equivalent of p-phenetidine to yield Phenacaine.[7] An alternative
patented synthesis route utilized phenacetin as the precursor.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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